6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione

• CAS RN: 137476-00-7
• Molecular Formula: C17H31N3O2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 6-amino-1-dodecyl-3-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C17H31N3O2/c1-3-4-5-6-7-8-9-10-11-12-13-20-15(18)14-16(21)19(2)17(20)22/h14H,3-13,18H2,1-2H3
• InChI Key: HKJBQVLKSPQJKB-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCN1C(=CC(=O)N(C1=O)C)N
• synonyms: 6-Amino-1-dodecyl-3-methyl-2,4(1H,3H)-pyrimidinedione

Description

6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione (AMPA) is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This pyrimidine derivative has shown promising results in various studies, making it a valuable tool for researchers in different fields.

Mechanism of Action

The mechanism of action of 6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione involves its ability to bind to the active site of enzymes and inhibit their activity. This inhibition occurs through the formation of a stable complex between 6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione and the enzyme, preventing the substrate from binding and leading to a decrease in enzymatic activity.
Biochemical and Physiological Effects:
6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in fatty acid metabolism, leading to a decrease in lipid accumulation in cells. Additionally, 6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione has several advantages as a tool for scientific research. It is easy to synthesize, highly pure, and has a well-defined structure. Additionally, its ability to inhibit enzyme activity makes it a valuable tool for studying metabolic pathways and identifying potential therapeutic targets. However, one limitation of 6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione is its specificity for certain enzymes, which may limit its applicability in certain research contexts.

Future Directions

There are several future directions for research involving 6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione. One area of interest is the development of 6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione-based therapeutics for the treatment of diseases caused by enzyme dysregulation. Additionally, further studies are needed to understand the full range of biochemical and physiological effects of 6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione, as well as its potential as a tool for studying protein structure and function. Finally, the optimization of 6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione synthesis methods may lead to more efficient and cost-effective production of this valuable scientific tool.

Synthesis Methods

6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione can be synthesized through a multi-step process that involves the reaction of 1-dodecanol, methyl acetoacetate, and urea. The resulting product is then treated with hydrochloric acid to yield 6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione. The synthesis of 6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione has been optimized to ensure high yield and purity, making it a reliable source for scientific research.

Scientific Research Applications

6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione has been used in various scientific research applications, including drug discovery, enzymology, and biochemistry. It has been shown to inhibit the activity of certain enzymes, making it a potential therapeutic agent for the treatment of diseases caused by enzyme dysregulation. Additionally, 6-Amino-1-dodecyl-3-methylpyrimidine-2,4-dione has been used as a tool to study the structure and function of proteins, particularly those involved in metabolic pathways.